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Compound of Interest

Compound Name:
3-(3-Methylphenyl)-3-

oxopropanenitrile

Cat. No.: B1329870 Get Quote

Technical Data Sheet: 3-(3-Methylphenyl)-3-
oxopropanenitrile
Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Properties
This document provides a concise technical overview of 3-(3-Methylphenyl)-3-
oxopropanenitrile, also known as m-toluoylacetonitrile. The fundamental molecular properties

have been compiled from verified chemical suppliers and databases.

Quantitative Data Summary
The core chemical identifiers and molecular properties are summarized in the table below for

quick reference.
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Identifier Value Source

IUPAC Name
3-(3-methylphenyl)-3-

oxopropanenitrile
[1]

Molecular Formula C₁₀H₉NO [1][2]

Molecular Weight 159.19 g/mol [1][2]

CAS Number 53882-81-8 [1][2][3][4]

Linear Formula CH₃C₆H₄C(O)CH₂CN [1]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the common name, molecular

formula, and molecular weight of the compound.

3-(3-Methylphenyl)-3-oxopropanenitrile

Molecular Formula
C₁₀H₉NO

 is described by

Molecular Weight
159.19 g/mol

 results in

Click to download full resolution via product page

Fig. 1: Relationship between chemical identifiers.
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Experimental Protocols
The molecular weight and formula of a well-characterized small molecule like 3-(3-
Methylphenyl)-3-oxopropanenitrile are standard reference data points. These values are

fundamentally determined through a combination of established analytical techniques:

Mass Spectrometry (MS): This technique is used to measure the mass-to-charge ratio of

ions. High-resolution mass spectrometry (HRMS) provides a highly accurate mass

measurement, which can be used to determine the elemental composition and confirm the

molecular formula.

Elemental Analysis: This method determines the percentage composition of elements

(carbon, hydrogen, nitrogen, etc.) in a sample. The results are used to derive the empirical

formula, which is then reconciled with the molecular weight from MS to establish the

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the chemical structure, confirming the connectivity of atoms and the presence of specific

functional groups (e.g., the methylphenyl group, the oxo group, and the nitrile group),

thereby validating the structure corresponding to the determined formula.

Specific experimental protocols for these routine analyses are typically not detailed in individual

substance datasheets but are based on standardized laboratory procedures and instrument

manufacturer's guidelines.

This document is intended for research and development purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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